Cas no 128139-38-8 (2-[(acetyloxy)methyl]-4-[(methylsulfonyl)oxy]butyl acetate (non-preferred name))
128139-38-8 structure
Product Name:2-[(acetyloxy)methyl]-4-[(methylsulfonyl)oxy]butyl acetate (non-preferred name)
CAS No:128139-38-8
MF:C10H18O7S
MW:282.310722827911
CID:1226330
PubChem ID:9925761
Update Time:2025-04-20
2-[(acetyloxy)methyl]-4-[(methylsulfonyl)oxy]butyl acetate (non-preferred name) Chemical and Physical Properties
Names and Identifiers
-
- 2-[(acetyloxy)methyl]-4-[(methylsulfonyl)oxy]butyl acetate (non-preferred name)
- 1,4-butanediol, 2-[(acetyloxy)methyl]-, 1-acetate 4-methanesulfonate
- 2-(Acetoxymethyl)-4-[(methylsulfonyl)oxy]butyl acetate
- DTXSID401160504
- SCHEMBL6577422
- 128139-38-8
-
- Inchi: 1S/C10H18O7S/c1-8(11)15-6-10(7-16-9(2)12)4-5-17-18(3,13)14/h10H,4-7H2,1-3H3
- InChI Key: JVCXNJMGKANFHZ-UHFFFAOYSA-N
- SMILES: S(C)(=O)(=O)OCCC(COC(C)=O)COC(C)=O
Computed Properties
- Exact Mass: 282.07734
- Monoisotopic Mass: 282.07732408g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 18
- Rotatable Bond Count: 10
- Complexity: 350
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0
- Topological Polar Surface Area: 104Ų
Experimental Properties
- PSA: 95.97
2-[(acetyloxy)methyl]-4-[(methylsulfonyl)oxy]butyl acetate (non-preferred name) Related Literature
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
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